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Compound of Interest

Compound Name:
4,6-Dimethoxypyrimidine-5-

carboxylic acid

Cat. No.: B2647028 Get Quote

Introduction
4,6-Dimethoxypyrimidine-5-carboxylic acid is a heterocyclic organic compound with

applications in chemical synthesis and pharmaceutical research. Its structure, incorporating a

pyrimidine ring, makes it a valuable building block for more complex molecules. Proper

handling and storage of this compound are paramount to ensure the safety of laboratory

personnel and to maintain its chemical integrity. These application notes provide a

comprehensive guide for researchers, scientists, and drug development professionals on the

safe handling, storage, and disposal of this reagent.

Compound Identification and Properties
A thorough understanding of the compound's properties is the foundation of its safe handling.
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Property Value Source

Molecular Formula C₇H₈N₂O₄ [1]

Molecular Weight 184.15 g/mol [1]

IUPAC Name
4,6-dimethoxypyrimidine-5-

carboxylic acid
[1]

Appearance

Typically a solid or crystalline

powder (general for such

compounds)

Inferred from handling

precautions

Storage Temperature Ambient

Hazard Identification and Safety Precautions
4,6-Dimethoxypyrimidine-5-carboxylic acid is classified as hazardous. The following is a

summary of its GHS classification, which dictates the necessary safety protocols.[1]

GHS Pictogram:

alt text

(Warning)

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements: A selection of key precautionary statements includes:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure. The selection of PPE

is directly informed by the hazard statements associated with the compound.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.[4]

Protects against splashes and

airborne particles, addressing

the H319 "Causes serious eye

irritation" hazard.

Skin Protection

Nitrile or neoprene gloves. A

chemical-resistant lab coat or

apron.[4]

Prevents skin contact,

mitigating the H315 "Causes

skin irritation" hazard.

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges if

handling outside a fume hood

or if dust is generated.

Addresses the H335 "May

cause respiratory irritation"

hazard by preventing

inhalation of the powdered

compound.

Foot Protection Closed-toe shoes.[4]
Protects feet from potential

spills.
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Adherence to standardized laboratory procedures is critical for minimizing risk. The acidic

nature and irritant properties of this compound necessitate careful handling.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound should be performed

in a certified chemical fume hood.[5] This is the primary engineering control to minimize

inhalation exposure, directly addressing the H335 hazard.

Ventilation: Ensure the laboratory has adequate general ventilation.[4]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible and within a 10-second travel distance from the workstation.[4][6]

Weighing and Transfer Protocol
This protocol is designed to prevent the generation and inhalation of dust and to avoid skin and

eye contact.

Preparation: Don all required PPE as outlined in Section 3.

Work Area: Designate a specific area within the chemical fume hood for handling the

compound.

Transfer: Use a spatula or scoop for transferring the solid. Avoid pouring the powder, as this

can create airborne dust.

Weighing: If weighing, do so within the fume hood. Use an anti-static weighing dish if the

powder is prone to static dispersal.

Cleanup: After transfer, carefully clean any residual powder from the spatula and work

surface using a damp cloth or paper towel, ensuring not to generate dust. Dispose of

cleaning materials as hazardous waste.

Handwashing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.[6]

Diagram of the Safe Weighing and Handling Workflow
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Caption: Workflow for safely weighing and handling 4,6-Dimethoxypyrimidine-5-carboxylic
acid.

Storage Protocol
Proper storage is crucial for maintaining the compound's stability and for preventing accidental

exposure or incompatible reactions.

Container: Keep the compound in its original, tightly sealed container.[6]

Location: Store in a cool, dry, and well-ventilated area.[6]

Segregation: Store away from incompatible materials such as strong bases and oxidizing

agents to prevent potentially hazardous reactions.[7] As a carboxylic acid, it can react

exothermically with bases.

Labeling: Ensure the container is clearly labeled with the compound's name and associated

hazards.

Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is essential.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.[6]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.
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Spill Response Protocol
Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand,

earth, or vermiculite.

Carefully sweep or scoop up the material and place it into a labeled, sealed container for

hazardous waste disposal.[4]

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert others in the area.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Prevent entry into the affected area until cleared by emergency personnel.

Diagram of the Emergency Response Logic
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Spill Personal Exposure
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Ingestion:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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